4-Hydroxyisobenzofuran-1(3H)-one
4-Hydroxyisobenzofuran-1(3H)-one
4-Hydroxyphthalide belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . 4-Hydroxyphthalide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxyphthalide is primarily located in the cytoplasm. Outside of the human body, 4-hydroxyphthalide can be found in cereals and cereal products and oat. This makes 4-hydroxyphthalide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
13161-32-5
VCID:
VC0168935
InChI:
InChI=1S/C8H6O3/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3,9H,4H2
SMILES:
C1C2=C(C=CC=C2O)C(=O)O1
Molecular Formula:
C8H6O3
Molecular Weight:
150.13 g/mol
4-Hydroxyisobenzofuran-1(3H)-one
CAS No.: 13161-32-5
Main Products
VCID: VC0168935
Molecular Formula: C8H6O3
Molecular Weight: 150.13 g/mol
| CAS No. | 13161-32-5 |
|---|---|
| Product Name | 4-Hydroxyisobenzofuran-1(3H)-one |
| Molecular Formula | C8H6O3 |
| Molecular Weight | 150.13 g/mol |
| IUPAC Name | 4-hydroxy-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C8H6O3/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3,9H,4H2 |
| Standard InChIKey | ZSCIMKFWMUXNBS-UHFFFAOYSA-N |
| SMILES | C1C2=C(C=CC=C2O)C(=O)O1 |
| Canonical SMILES | C1C2=C(C=CC=C2O)C(=O)O1 |
| Melting Point | 255-256°C |
| Physical Description | Solid |
| Description | 4-Hydroxyphthalide belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . 4-Hydroxyphthalide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxyphthalide is primarily located in the cytoplasm. Outside of the human body, 4-hydroxyphthalide can be found in cereals and cereal products and oat. This makes 4-hydroxyphthalide a potential biomarker for the consumption of these food products. |
| PubChem Compound | 12662077 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume